[(3-Chloro-4-fluorophenyl)methyl](pentan-2-yl)amine

• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol
• SMILES: CCCC(C)NCC1=CC(=C(C=C1)F)Cl
• InChI: InChI=1S/C12H17ClFN/c1-3-4-9(2)15-8-10-5-6-12(14)11(13)7-10/h5-7,9,15H,3-4,8H2,1-2H3
• InChIKey: GQMDCICDKVSRAK-UHFFFAOYSA-N

[(3-Chloro-4-fluorophenyl)methyl](pentan-2-yl)amine Overview

[(3-Chloro-4-fluorophenyl)methyl](pentan-2-yl)amine (CAS 1248193-39-6) is a chiral secondary amine with molecular formula C₁₂H₁₇ClFN and molecular weight 229.72 g·mol⁻¹ . The compound features a 3-chloro-4-fluorobenzyl aromatic head group linked via a methylene bridge to a branched pentan-2-yl (sec-pentyl) amine tail, introducing a stereogenic center at the α-carbon of the alkyl chain . Supplier specifications consistently report a minimum purity of 95% across multiple vendors . The 3-chloro-4-fluorophenyl motif has been independently validated as a productive pharmacophoric fragment in multiple drug discovery programs targeting 5-HT₁A receptors, mGlu₄, EGFR kinase, and tyrosinase [1]. Calculated physicochemical properties include cLogP of 3.7573, topological polar surface area (TPSA) of 12.03 Ų, a single hydrogen bond donor and acceptor, and five rotatable bonds .

Stereochemistry Single stereogenic α-carbon enables chiral resolution workflow; the only chiral member in its N-alkyl homologous series

SAR Position Intermediate lipophilicity between butyl and linear pentyl analogs supports finer cLogP resolution in alkyl scan campaigns

Pharmacophore 3-Chloro-4-fluorobenzyl fragment with reported target engagement across multiple protein classes supports fragment-based screening workflows

• [1] Newman-Tancredi, A. et al. NLX-101 (F15599) is a highly selective 5-HT₁A receptor biased agonist; Ki = 3.4 nM. Behavioural Pharmacology and multiple sources. See also: Engers, D.W. et al. (2016) Discovery, Synthesis, and Preclinical Characterization of N-(3-Chloro-4-fluorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine (VU0418506), a Novel Positive Allosteric Modulator of mGlu₄. ACS Chemical Neuroscience, 7, 1192–1200. EC₅₀ = 68 nM at hmGlu₄. View Source

Why N-Alkyl Branching Matters for This Compound

The [(3-chloro-4-fluorophenyl)methyl]amine scaffold cannot be generically substituted across N-alkyl variants because the alkyl chain branching, length, and chirality directly control three parameters critical for compound selection: lipophilicity (cLogP), molecular shape, and stereochemical complexity. Replacing the branched pentan-2-yl tail with a straight-chain pentyl, butyl, or propyl group yields a molecule with identical aromatic pharmacophore and molecular weight (in the pentyl case: both 229.72 g·mol⁻¹), yet systematically alters the partition coefficient by up to ~0.6 log units across the C₃–C₅ range [1]. Furthermore, the pentan-2-yl branch introduces the only chiral center in this homologous series—all straight-chain N-alkyl analogs (methyl through pentyl) are achiral —meaning enantioselective synthesis, chiral resolution studies, or diastereomeric salt formation are uniquely accessible with this compound [2].

Attribute

Target (Pentan-2-yl)

Linear Alkyl Analogs

Stereochemistry

1 chiral center (racemate); chiral resolution accessible

Achiral; enantioselective studies not supported

Lipophilicity

cLogP ~3.76; intermediate position in alkyl scan

cLogP may shift ~0.04–0.6 units; partition behavior may differ

Supply Chain

Active at multiple vendors; one supplier discontinued

Wider availability; no discontinued flags reported

• [1] Kuujia (PubChem data). (3-Chloro-4-fluorophenyl)methyl(pentyl)amine, CAS 1250729-84-0, XLogP3: 3.8. Accessed 2026. View Source
• [2] RSC Publishing. (2024) The significance of chirality in contemporary drug discovery—a mini review. RSC Advances. Documents that racemates function differently in chiral biological environments with notable variances in pharmacology, toxicology, metabolism, and pharmacokinetics. View Source

[(3-Chloro-4-fluorophenyl)methyl](pentan-2-yl)amine Differentiation Evidence

Lipophilicity Modulation vs. Linear Pentyl Analog

The target compound exhibits a calculated LogP of 3.7573, compared to an XLogP3 of approximately 3.8 for the straight-chain pentyl analog [(3-Chloro-4-fluorophenyl)methyl](pentyl)amine (CAS 1250729-84-0), which shares identical molecular formula (C₁₂H₁₇ClFN) and molecular weight (229.72 g·mol⁻¹) [1]. This ΔLogP of ~−0.04 arises solely from alkyl chain branching—the α-methyl substituent in the pentan-2-yl group compacts the hydrophobic surface area relative to the linear n-pentyl chain. Both compounds maintain identical TPSA (12.03 Ų), hydrogen bond donor/acceptor counts, and rotatable bond numbers, isolating lipophilicity as the sole differentiating physicochemical parameter .

Lipophilicity vs Linear Pentyl

Cross-study comparable

cLogP 3.76 vs XLogP3 ~3.80

ΔLogP ≈ −0.04; same MW (229.72), TPSA, HBD/HBA

Supports lipophilicity fine-tuning without altering MW or polar surface area

Different computational methods; experimental logD₇.₄ validation recommended

Evidence Dimension	Calculated partition coefficient (LogP / XLogP3)
Target Compound Data	cLogP = 3.7573 (Leyan calculated value); TPSA = 12.03 Ų
Comparator Or Baseline	[(3-Chloro-4-fluorophenyl)methyl](pentyl)amine (CAS 1250729-84-0): XLogP3 ≈ 3.8 (PubChem/Kuujia); TPSA = 12.0 Ų
Quantified Difference	ΔLogP ≈ −0.04 to −0.05 (target more polar than straight-chain comparator)
Conditions	Calculated physicochemical properties from vendor datasheets; different computational methods (Leyan proprietary vs. PubChem XLogP3) introduce methodological variance, so the absolute difference should be validated via experimental logD₇.₄ determination within the user's own assay conditions.

Why This Matters

In CNS-targeted lead optimization, even sub-0.1 log unit differences in lipophilicity can shift blood-brain barrier penetration, non-specific protein binding, and hERG liability profiles, making this compound a useful fine-tuning tool within a homologous alkyl scan series when the goal is to retain C₅-level bulk while modestly reducing logP without altering TPSA or hydrogen bonding.

• [1] Kuujia (PubChem computed properties). (3-Chloro-4-fluorophenyl)methyl(pentyl)amine, CAS 1250729-84-0. XLogP3: 3.8, Topological Polar Surface Area: 12 Ų. Accessed 2026. View Source

Chirality in the N-Alkylamine Homologous Series

The pentan-2-yl substituent introduces a single stereogenic center at the α-carbon of the alkyl chain (the carbon directly bonded to the secondary amine nitrogen). This chiral center is structurally absent in all straight-chain N-alkyl comparators: methyl (CAS 381236-43-7, MW 173.62), ethyl, propyl (CAS 1249392-13-9, MW 201.67), butyl (CAS 1250604-27-3, MW 215.69), and pentyl (CAS 1250729-84-0, MW 229.72) . All five comparators are achiral secondary amines. The target compound is supplied as a racemate at 95% purity by all current vendors, with no enantiopure sourcing identified in the current supply chain . α-Branched chiral amines constitute key substructures in approximately 40% of the top 200 small-molecule drugs by 2023 sales, underscoring the strategic value of introducing chirality at the amine α-position [1].

Chirality in N-Alkyl Series

Head-to-head structural

1 stereogenic center vs 0 (all 5 linear analogs)

Racemate supplied at 95%; no enantiopure sourcing identified

Supports enantiomer separation and chiral resolution method development

Structurally impossible with achiral methyl through linear pentyl analogs

Evidence Dimension	Presence of stereogenic center (chirality)
Target Compound Data	1 stereogenic center (α-carbon of pentan-2-yl chain); supplied as racemate; MW = 229.72; Formula = C₁₂H₁₇ClFN
Comparator Or Baseline	[(3-Chloro-4-fluorophenyl)methyl](pentyl)amine (CAS 1250729-84-0): 0 stereogenic centers, MW = 229.72 (identical). Butyl analog (CAS 1250604-27-3): 0 stereogenic centers, MW = 215.69. Propyl analog (CAS 1249392-13-9): 0 stereogenic centers, MW = 201.67. Methyl analog (CAS 381236-43-7): 0 stereogenic centers, MW = 173.62.
Quantified Difference	1 vs. 0 chiral centers for all five closest straight-chain N-alkyl comparators; enables diastereomeric salt formation, chiral chromatography resolution, and enantioselective derivatization that are structurally impossible with the achiral comparators.
Conditions	Structural analysis based on canonical SMILES: CC(NCC1=CC=C(F)C(Cl)=C1)CCC (target) vs. FC1=CC=C(C=C1Cl)CNCCCCC (pentyl analog, linear chain).

Why This Matters

For laboratories conducting enantioselective synthesis, chiral auxiliary studies, or investigating stereochemistry-dependent pharmacology, this compound is the only member of the homologous series that permits enantiomer separation and subsequent differential biological evaluation of (R)- and (S)-configurations at the amine α-carbon.

• [1] Science. (2024) Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. Notes that α-chiral amines account for approximately 40% of the top 200 small-molecule drugs by 2023 sales. View Source

cLogP Gap-Filling in Alkyl Scan SAR

Across the 3-chloro-4-fluorobenzyl N-alkylamine homologous series, cLogP increases progressively with chain length: propyl = 3.16 (CAS 1249392-13-9), butyl = 3.37 (CAS 1250604-27-3), pentan-2-yl (branched) = 3.76 (CAS 1248193-39-6), and pentyl (linear) ≈ 3.8 (CAS 1250729-84-0) [1]. The pentan-2-yl compound uniquely occupies a ~0.39 log unit window above the butyl analog (ΔLogP = +0.39) and approximately 0.04 log units below the linear pentyl (ΔLogP = −0.04), providing a finer resolution increment for multi-parameter optimization than the ~0.43 log unit gap between butyl (3.37) and linear pentyl (~3.8) [1]. Critically, this intermediate lipophilicity is achieved without altering molecular weight relative to the linear pentyl: both are 229.72 g·mol⁻¹ , maintaining constant MW during cLogP adjustment—a desirable feature in lead optimization where MW inflation must be controlled.

cLogP Gap-Filling

Cross-study comparable

ΔLogP +0.39

Above butyl (3.37); ~0.04 below linear pentyl (~3.80)

Fills ~0.43 log unit gap in homologous alkyl scan series

Supports finer cLogP resolution without custom asymmetric alkyl synthesis

Methodological variance across computational methods; experimental validation advised

Evidence Dimension	cLogP across homologous N-alkyl series (C₃ to C₅)
Target Compound Data	cLogP = 3.7573; MW = 229.72; C₁₂H₁₇ClFN; branched C₅ (pentan-2-yl)
Comparator Or Baseline	Propyl: cLogP = 3.1577, MW = 201.67, C₁₀H₁₃ClFN. Butyl: cLogP = 3.3688, MW = 215.69, C₁₁H₁₅ClFN. Pentyl (linear): XLogP3 ≈ 3.8, MW = 229.72, C₁₂H₁₇ClFN.
Quantified Difference	ΔLogP (target − butyl) = +0.39; ΔLogP (target − pentyl linear) ≈ −0.04; ΔLogP (target − propyl) = +0.60. Inter-comparator gap butyl↔pentyl linear ≈ 0.43 log units; target fills an intermediate position within this gap.
Conditions	cLogP values from Leyan (proprietary calculation method) for propyl, butyl, and pentan-2-yl; XLogP3 from PubChem for pentyl linear. Directly comparable only within same computational method; experimental logD₇.₄ recommended for quantitative SAR.

Why This Matters

In alkyl scan structure-activity relationship campaigns, this compound offers a cLogP value that would otherwise require synthesizing a custom asymmetric alkyl chain or accepting the larger lipophilicity jump from butyl directly to linear pentyl. This enables finer in vitro SAR resolution without bespoke synthesis, accelerating lead optimization timelines.

• [1] Kuujia (PubChem). (3-Chloro-4-fluorophenyl)methyl(pentyl)amine, CAS 1250729-84-0. XLogP3: 3.8. Accessed 2026. View Source

3-Chloro-4-Fluorophenyl Motif Target Engagement Validation

The 3-chloro-4-fluorophenyl fragment present in the target compound has been independently validated as a productive pharmacophoric element in multiple drug discovery campaigns. F15599 (NLX-101), which incorporates this motif as its aromatic head group, exhibits Ki = 3.4 nM at the 5-HT₁A receptor with >1000-fold selectivity over other receptor types . VU0418506, an N-(3-chloro-4-fluorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine, acts as a potent and selective mGlu₄ positive allosteric modulator with EC₅₀ = 68 nM at human mGlu₄ [1]. In tyrosinase inhibition, compounds containing a 3-chloro-4-fluorophenylpiperazine moiety show IC₅₀ values of 0.12–0.53 μM, with the fragment described as essential for potency [2]. In antimicrobial screening, thiourea derivatives containing the 3-chloro-4-fluorophenyl substituent were the most promising against Gram-positive bacteria, with MIC values of 8–32 μg/mL for standard strains [3]. This consistent appearance across diverse target classes supports the fragment's general utility for target engagement, though the specific pharmacological activity of the target compound itself has not been reported in primary literature.

3-Cl-4-F Fragment Validation

Class-level inference

Target engagement reported across ≥4 target classes

5-HT₁A, mGlu₄, tyrosinase, Gram-positive antimicrobial contexts

Reported fragment-target engagement context; no direct data for this compound

Extrapolation hypothesis-generating only; connectivity differs from comparators

Evidence Dimension	Target engagement potency of compounds containing the 3-chloro-4-fluorophenyl fragment
Target Compound Data	No published target engagement data available for [(3-Chloro-4-fluorophenyl)methyl](pentan-2-yl)amine itself.
Comparator Or Baseline	F15599: Ki = 3.4 nM (5-HT₁A). VU0418506: EC₅₀ = 68 nM (hmGlu₄ PAM). 3-Cl-4-F-phenylpiperazine cinnamic acid derivatives: IC₅₀ = 0.12–0.53 μM (tyrosinase). Thiourea-3Cl4F derivatives: MIC = 8–32 μg/mL (Gram-positive bacteria).
Quantified Difference	Fragment-level validation only: the 3-chloro-4-fluorophenyl motif is associated with nanomolar to low-micromolar potency across ≥4 distinct target classes. No direct quantitative comparison with the target compound is possible without experimental data.
Conditions	Fragment-level inference from independent chemical series; the N-benzyl secondary amine connectivity of the target compound differs substantially from the amide/urea/piperazine linkages in the comparator molecules. Extrapolation should be treated as hypothesis-generating only.

Why This Matters

For procurement decisions in early-stage screening or fragment-based drug discovery, this compound provides a pre-validated halogenation pattern (3-chloro-4-fluoro) with documented target engagement precedent, reducing the risk associated with investing in a completely untested aromatic substitution pattern.

• [1] Engers, D.W. et al. (2016) Discovery, Synthesis, and Preclinical Characterization of N-(3-Chloro-4-fluorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine (VU0418506), a Novel Positive Allosteric Modulator of the Metabotropic Glutamate Receptor 4 (mGlu₄). ACS Chemical Neuroscience, 7, 1192–1200. EC₅₀ = 68 nM (hmGlu₄). View Source
• [2] ScienceDirect. (2022) Cinnamic acid derivatives linked to arylpiperazines as novel potent inhibitors of tyrosinase activity and melanin synthesis. IC₅₀ values: 0.12–0.53 μM for 3-chloro-4-fluorophenylpiperazine-containing compounds. View Source
• [3] Bielenica, A. et al. (2016) Thiourea derivatives of 4-azatricyclo[5.2.2.0²,⁶]undec-8-ene-3,5-dione—Synthesis and biological activity. UNICA IRIS. Compounds containing 3-chloro-4-fluorophenyl substituent: MIC 8–32 μg/mL against standard Gram-positive strains, 32–64 μg/mL against hospital strains. View Source

Physical Properties and Storage Differentiation

The target compound has a vendor-reported boiling point of 282.6 ± 25.0 °C at 760 mmHg , significantly higher than would be expected for the shorter-chain butyl analog (MW 215.69, no boiling point reported by vendors but predictably lower based on reduced molecular weight and surface area) . The compound is specified for long-term storage in a cool, dry place and is classified as not hazardous material for DOT/IATA transport . Physical property data (density, melting point, flash point) are not available (N/A) from current vendors , which contrasts with simpler analogs like 3-chloro-4-fluorobenzylamine (CAS 72235-56-4) that have well-characterized boiling points (111 °C), refractive indices (1.536), and flash points (104–105 °C/15 mm) . This data gap means procurement for applications requiring distillation-based purification must account for the higher boiling point and the absence of experimentally validated flash-point safety data.

Physical Properties

Specification review

Boiling point: 282.6 ± 25.0 °C at 760 mmHg

Density, melting point, flash point: N/A from vendor sources

Supports procurement and purification planning; high bp requires vacuum distillation

Vendor-reported predicted value; experimental determination not published

Evidence Dimension	Reported physical properties relevant to procurement, storage, and purification
Target Compound Data	Boiling point: 282.6 ± 25.0 °C at 760 mmHg; TPSA: 12.03; Storage: cool, dry place; Not hazardous for transport. Density, melting point, flash point: N/A from vendor sources.
Comparator Or Baseline	3-Chloro-4-fluorobenzylamine (CAS 72235-56-4, primary amine, MW 159.59): bp 111 °C, refractive index 1.536, flash point 104–105 °C/15 mm. Butyl analog (CAS 1250604-27-3, MW 215.69): bp not reported by vendors but predictably lower than target based on MW.
Quantified Difference	Boiling point differential of approximately +170 °C vs. the primary benzylamine analog, consistent with the combined effects of increased MW (+70.13 Da), secondary amine character, and extended alkyl chain. Flash point safety data gap exists for procurement risk assessment.
Conditions	Vendor-reported calculated/predicted boiling point (Leyan). Experimental determination of boiling point, density, and flash point has not been published.

Why This Matters

For procurement teams planning distillation-based purification, the high boiling point necessitates vacuum distillation equipment capable of reaching >280 °C, which may differ from protocols established for lower-MW analogs. The absence of flash point data requires additional due diligence for laboratory safety assessment.

Supplier Availability and Purity Benchmarking

The target compound is available at 95% minimum purity from multiple suppliers including AKSci (Cat. 7636DQ, stocked and shipped from California, USA) , Leyan (Product No. 1348404, stocked at Shanghai headquarters) , and Bidepharm (with batch QC including NMR, HPLC, and GC) . However, CymitQuimica lists both 10 mg and 100 mg pack sizes as 'Discontinued' . The straight-chain pentyl analog (CAS 1250729-84-0) and butyl analog (CAS 1250604-27-3) are concurrently listed as available at 95% purity from AKSci, Bidepharm, and Leyan with no discontinued status reported . The methyl analog (CAS 381236-43-7, 95% purity) is additionally stocked at Biosynth with broader international distribution . This pattern suggests that the branched pentan-2-yl compound occupies a narrower commercial niche with lower production volume and potentially higher per-unit cost than its linear counterparts.

Supplier Availability

Source review

≥3 active vendors at 95% purity; 1 vendor discontinued

AKSci (USA stock), Leyan (Shanghai), Bidepharm (QC with NMR/HPLC/GC)

Supports supply-chain risk assessment for procurement planning

Linear analogs show ≥4 active vendors with no discontinued status

Evidence Dimension	Commercial availability and purity specification across supplier network
Target Compound Data	95% min. purity (AKSci, Leyan, Bidepharm); AKSci: active stock, ships from USA; Leyan: 1g in stock Shanghai, 5g–25g price on request; CymitQuimica: 10mg and 100mg Discontinued.
Comparator Or Baseline	Pentyl analog (CAS 1250729-84-0): 95% (AKSci, Bidepharm, Leyan, all active). Butyl analog (CAS 1250604-27-3): 95% (Bidepharm, Leyan, MoldB, all active). Methyl analog (CAS 381236-43-7): 95% (AKSci, CymitQuimica active €301/1g, ChemicalBook, Biosynth). Propyl analog (CAS 1249392-13-9): 95% (Leyan, Fluorochem).
Quantified Difference	Target compound has 1 vendor with Discontinued status (CymitQuimica) and ≥3 vendors with higher sizes requiring price-on-request (Leyan 5g–25g). Linear analogs show ≥4 active vendors each with no Discontinued flags and generally more size options in stock. Purity floor is consistently 95% across all analogs.
Conditions	Vendor stock status as of accessed dates (2019–2026); subject to change. Price comparison not standardized due to varying pack sizes and regional pricing.

Why This Matters

Procurement planners should factor in potential supply discontinuation risk and lead-time uncertainty for larger quantities (>1 g) of the pentan-2-yl compound. The straight-chain pentyl or butyl analogs may offer more reliable supply chains for high-consumption applications, while the target compound is better suited for low-volume, high-value SAR or chiral studies where its unique structural features are essential.

Recommended Applications for [(3-Chloro-4-fluorophenyl)methyl](pentan-2-yl)amine

Enantioselective Synthesis and Chiral Resolution

This compound is the only member of the 3-chloro-4-fluorobenzyl N-alkylamine series that contains a stereogenic center at the amine α-carbon, making it uniquely suited for chiral resolution method development, diastereomeric salt screening, and enantioselective derivatization protocols . The racemate (95% purity) can be resolved via chiral HPLC or classical resolution with chiral acids to yield enantiopure (R)- and (S)-pentan-2-ylamine building blocks for asymmetric synthesis or differential pharmacological evaluation [1]. This application is structurally impossible with the achiral methyl, ethyl, propyl, butyl, or linear pentyl analogs. Laboratories performing chiral amine synthesis or investigating stereochemistry-dependent biological activity should prioritize this compound over any straight-chain comparator.

Alkyl Scan for Lipophilicity SAR Optimization

In multi-parameter lead optimization campaigns where lipophilicity must be incrementally tuned without inflating molecular weight, this compound provides a cLogP of 3.76—intermediate between butyl (3.37) and linear pentyl (~3.80)—at the same molecular weight as the linear pentyl analog (229.72 g·mol⁻¹) . This enables SAR teams to probe the effect of a ~0.04 log unit lipophilicity reduction (vs. pentyl) or a ~0.39 log unit increase (vs. butyl) while keeping MW, TPSA (12.03 Ų), and hydrogen bonding capacity constant . The compound thus fills a specific cLogP gap in the homologous series that would otherwise require custom asymmetric alkyl chain synthesis, accelerating the Design-Make-Test-Analyze cycle for CNS or intracellular targets where lipophilicity is a critical optimization parameter.

Fragment-Based Libraries with Validated Pharmacophore

The 3-chloro-4-fluorophenyl fragment has demonstrated reproducible target engagement across multiple protein classes, including GPCRs (5-HT₁A, Ki = 3.4 nM for F15599) , class C GPCRs (mGlu₄ PAM, EC₅₀ = 68 nM for VU0418506) [2], and metalloenzymes (tyrosinase, IC₅₀ = 0.12–0.53 μM) [3], as well as antimicrobial activity against Gram-positive bacteria (MIC 8–32 μg/mL) [4]. Incorporating this compound into fragment-based screening libraries or as an early SAR probe provides a head start relative to untested halogenation patterns. The secondary amine functionality offers a synthetic handle for rapid derivatization (acylation, sulfonylation, reductive amination, urea formation) to generate diverse chemotypes while retaining the validated aromatic substitution pattern.

CNS Drug Discovery Candidate Profiling

With cLogP = 3.76, MW = 229.72, TPSA = 12.03 Ų, a single H-bond donor, and a single H-bond acceptor, this compound resides within or near multiple CNS drug-likeness parameter thresholds (CNS MPO desirability criteria typically favor cLogP ≤ 5, MW ≤ 400, TPSA ≤ 90 Ų, HBD ≤ 3) [5]. The branched alkyl chain may offer altered metabolic stability compared to the linear pentyl analog due to steric shielding of the amine α-carbon from cytochrome P450-mediated N-dealkylation [6], though direct metabolic stability data are lacking. CNS-focused discovery programs requiring a compact, moderately lipophilic secondary amine building block with a validated halogenation pattern may find this compound preferable to either the more polar butyl analog or the more lipophilic linear pentyl analog for lead-like property optimization.

Application

Selection Property

Validation Focus

Chiral Resolution & Enantioselective Synthesis

Stereogenic α-carbon availability in N-alkyl series

Enantiomer separation and stereochemical attribution

Alkyl Scan Lipophilicity SAR

Intermediate cLogP at constant molecular weight

Partition coefficient experimental validation

Fragment-Based Library Screening

Reported 3-Cl-4-F fragment engagement across target classes

Target-specific assay validation for derivatized chemotypes

CNS Lead Profiling Studies

CNS drug-likeness parameter profile (MW, TPSA, HBD/HBA)

Metabolic stability and permeability experimental profiling

• [1] RSC Publishing. (2024) The significance of chirality in contemporary drug discovery—a mini review. Documents differential pharmacology, toxicology, metabolism, and pharmacokinetics between enantiomers. View Source
• [2] Engers, D.W. et al. (2016) ACS Chemical Neuroscience, 7, 1192–1200. VU0418506, EC₅₀ = 68 nM (hmGlu₄ PAM). View Source
• [3] ScienceDirect. (2022) Cinnamic acid derivatives linked to arylpiperazines. 3-Cl-4-F-phenylpiperazine IC₅₀ = 0.12–0.53 μM (tyrosinase). View Source
• [4] Bielenica, A. et al. (2016) UNICA IRIS. 3-Cl-4-F-phenyl thiourea derivatives: MIC 8–32 μg/mL (Gram-positive). View Source
• [5] Wager, T.T. et al. (2010) Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chemical Neuroscience, 1, 435–449. CNS MPO desirability criteria: cLogP ≤ 5, MW ≤ 400, TPSA ≤ 90 Ų, HBD ≤ 3. View Source
• [6] ScienceDirect. Cytochrome P-455-nm complex formation in the metabolism of phenylalkylamines. VI. Structure–activity relationships with α-substituted 2-phenylethylamines (branched vs. unbranched alkyl chains, 0–4 carbons). Documents differential metabolic complex formation rates based on α-alkyl branching. View Source